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Compound of Interest

Compound Name: 2-Methyl-1H-indole-6-carbonitrile

Cat. No.: B579710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 2-
Methyl-1H-indole-6-carbonitrile, a key intermediate in various pharmaceutical and research

applications. The following sections detail the known hazards, proper handling protocols,

emergency procedures, and disposal methods to ensure the safe and effective use of this

compound in a laboratory setting.

Hazard Identification and Classification
2-Methyl-1H-indole-6-carbonitrile is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life.
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Signal Word: Danger

Hazard Pictograms:

alt text

alt text

alt text

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-Methyl-1H-indole-6-
carbonitrile is presented below.

Property Value Reference

Molecular Formula C₁₀H₈N₂ N/A

Molecular Weight 156.18 g/mol N/A

Melting Point/Range 51 - 54 °C (124 - 129 °F) [1]

Boiling Point/Boiling Range 253 - 254 °C (487 - 489 °F) [1]

Partition coefficient: n-

octanol/water
log Pow: 2.14 [1]

Experimental Protocols: Safe Handling and Use
Due to its toxicity, all handling of 2-Methyl-1H-indole-6-carbonitrile should be performed by

trained personnel in a controlled laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.

Hand Protection: Wear two pairs of nitrile gloves.

Eye/Face Protection: Use chemical safety goggles and a face shield.
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Skin and Body Protection: Wear a lab coat, and consider Tyvek sleeves for additional

protection.

Weighing and Aliquoting
The following workflow should be followed for weighing and preparing solutions of 2-Methyl-
1H-indole-6-carbonitrile.
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Preparation

Handling in Fume Hood

Final Weighing

Dissolution in Fume Hood

Don PPE

Prepare Fume Hood
(decontaminate, use absorbent liner)

Tare a sealed container
on the analytical balance.

Transfer the required amount
of 2-Methyl-1H-indole-6-carbonitrile

to the tared container.

Securely seal the container.

Re-weigh the sealed container
on the analytical balance.

Calculate the exact mass
of the transferred solid.

Return to the fume hood.
Add the desired solvent to the container.

Ensure complete dissolution
(e.g., via sonication or vortexing).

Click to download full resolution via product page

Weighing and Dissolving Workflow
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Storage
Store 2-Methyl-1H-indole-6-carbonitrile in a tightly closed container in a dry, well-ventilated

place. Keep refrigerated.

Decontamination
All surfaces and equipment that have come into contact with the compound should be

decontaminated.

Use a compatible solvent to wet-clean the area.

Dispose of all contaminated materials as hazardous waste.

Emergency Procedures
First-Aid Measures

If inhaled: Move the person into fresh air.

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Call a physician immediately.[1]

In case of eye contact: Rinse out with plenty of water. Call an ophthalmologist. Remove

contact lenses.[1]

If swallowed: Immediately make the victim drink water (two glasses at most). Consult a

physician.[1]

Spill Response
The appropriate response to a spill will depend on its size and location. The following workflow

outlines the general procedure.
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Initial Assessment

Minor Spill Response Major Spill Response

Assess the spill size and immediate risk.
Is it a minor or major spill?

Alert personnel in the immediate area.

Minor

Evacuate the immediate area.

Major

Don appropriate PPE
(double gloves, goggles, lab coat).

Contain the spill with absorbent material.

Carefully clean up the spill using a wet-wipe method
for powders or appropriate absorbent for solutions.

Collect all cleanup materials in a sealed
container for hazardous waste disposal.

Decontaminate the spill area.

Notify the laboratory supervisor and
 a designated emergency response team.

Restrict access to the spill area.

Await the arrival of the trained
emergency response team.

Click to download full resolution via product page

Emergency Spill Response Workflow
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Waste Disposal
All waste containing 2-Methyl-1H-indole-6-carbonitrile, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Reactivity and Stability
Reactivity: Forms explosive mixtures with air on intense heating.[1]

Chemical Stability: Stable under recommended storage conditions.

Toxicological Information
Acute toxicity: Harmful if swallowed and toxic in contact with skin.

Skin corrosion/irritation: May cause skin irritation.

Serious eye damage/eye irritation: Causes serious eye irritation.[1]

This technical guide is intended to provide essential safety and handling information. Always

refer to the most current Safety Data Sheet (SDS) for this compound and consult with your

institution's environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
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